1-[6-methyl-3-({methyl[(3-methyl-5-isoxazolyl)methyl]amino}methyl)-2-quinolinyl]-3-piperidinol

• IUPAC Name: 1-[6-methyl-3-[[methyl-[(3-methyl-1,2-oxazol-5-yl)methyl]amino]methyl]quinolin-2-yl]piperidin-3-ol
• InChI: InChI=1S/C22H28N4O2/c1-15-6-7-21-17(9-15)11-18(12-25(3)14-20-10-16(2)24-28-20)22(23-21)26-8-4-5-19(27)13-26/h6-7,9-11,19,27H,4-5,8,12-14H2,1-3H3
• InChI Key: DNLMMXRSYWCCLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC(=C(N=C2C=C1)N3CCCC(C3)O)CN(C)CC4=CC(=NO4)C
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

Synthesis Analysis

• The synthesis process of related quinoline derivatives often involves multi-component reactions, leading to compounds with potential antimicrobial and antiviral properties (Vaksler et al., 2023).

Molecular Structure Analysis

• The molecular and crystal structures of similar compounds have been well-defined and described. For instance, the crystal structure of a related quinoline derivative was analyzed, providing insights into its potential biological activity (Vaksler et al., 2023).

Chemical Reactions and Properties

• Compounds with a structure similar to the one have shown notable chemical reactions, particularly as antimicrobial, antiviral, and larvicidal agents. For example, some derivatives of quinolines have demonstrated good antibacterial and antifungal activities (Rajanarendar et al., 2010).